Cas no 16217-40-6 (2-Methyl-3-[(propan-2-yl)amino]propanoic acid)

• Product Name: 2-Methyl-3-[(propan-2-yl)amino]propanoic acid
• CAS No: 16217-40-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 2780559
• PubChem ID: 14073325
• Update Time: 2025-04-21

2-Methyl-3-[(propan-2-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-[(propan-2-yl)amino]propanoic acid
• SCHEMBL9748639
• AKOS009568515
• DTXSID80555487
• 16217-40-6

• Inchi： 1S/C7H15NO2/c1-5(2)8-4-6(3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)
• InChI Key： KOYPKRVUKVZWDX-UHFFFAOYSA-N
• SMILES： OC(C(C)CNC(C)C)=O

Computed Properties

• Exact Mass: 145.110278721Da
• Monoisotopic Mass: 145.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų